Cas no 1361726-18-2 (2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1361726-18-2
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4993569
• Update Time: 2025-05-24

2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)9-3-6-14(18)12(7-9)11-8-10(16)4-5-13(11)17/h3-8H,2H2,1H3
• InChI Key： OUHBKPAEOSJWDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CC=C(C(=O)OCC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester

Comprehensive Overview of 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361726-18-2)

The compound 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361726-18-2) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester is its relevance in drug discovery. The biphenyl scaffold is a common motif in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties. The introduction of halogen atoms (chlorine and fluorine) enhances the compound's metabolic stability and binding affinity to biological targets. This aligns with current trends in precision medicine, where researchers seek to optimize molecular structures for targeted therapies.

In the agrochemical sector, 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester is explored for its potential as a pesticide intermediate. The combination of chloro and fluoro groups can improve the efficacy of crop protection agents by increasing their resistance to environmental degradation. This is particularly relevant given the rising demand for sustainable agriculture solutions that minimize environmental impact while ensuring high crop yields.

From a synthetic chemistry perspective, the compound's ethyl ester functionality offers versatility in further derivatization. Chemists can hydrolyze the ester to yield the corresponding carboxylic acid or perform nucleophilic substitutions to introduce additional functional groups. This flexibility makes 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester a valuable building block in organic synthesis, especially for constructing complex molecules with tailored properties.

Environmental and regulatory considerations are also critical when discussing 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester. While the compound is not classified as hazardous under current regulations, its halogenated nature warrants careful handling to prevent unintended environmental release. Researchers are increasingly focusing on green chemistry principles to develop safer and more efficient synthesis routes for such compounds, reducing waste and energy consumption.

The analytical characterization of 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value industries. Advances in analytical technology have made it easier to study such compounds in detail, contributing to their broader adoption in research and development.

Market trends indicate a rising demand for fluorinated and chlorinated biphenyl derivatives, driven by their utility in life sciences and material science. Companies specializing in fine chemicals are expanding their portfolios to include such intermediates, catering to the needs of pharmaceutical and agrochemical clients. This trend is expected to continue as the search for innovative solutions in these fields intensifies.

In summary, 2',5'-Dichloro-6-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361726-18-2) represents a promising compound with diverse applications. Its structural features, combined with the growing emphasis on sustainable chemistry and targeted drug design, position it as a key player in modern scientific research. As industries and academia continue to explore its potential, this compound is likely to play an increasingly important role in addressing global challenges in health and agriculture.